1-(2-fluorobenzyl)-3-hydroxy-3-(4-thiomorpholinylmethyl)-2-piperidinone

• IUPAC Name: 1-[(2-fluorophenyl)methyl]-3-hydroxy-3-(thiomorpholin-4-ylmethyl)piperidin-2-one
• InChI: InChI=1S/C17H23FN2O2S/c18-15-5-2-1-4-14(15)12-20-7-3-6-17(22,16(20)21)13-19-8-10-23-11-9-19/h1-2,4-5,22H,3,6-13H2
• InChI Key: CWZCGHVDJSQVFP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(=O)N(C1)CC2=CC=CC=C2F)(CN3CCSCC3)O
• Molecular Formula: C17H23FN2O2S
• Molecular Weight: 338.4 g/mol

Description

1-(2-fluorobenzyl)-3-hydroxy-3-(4-thiomorpholinylmethyl)-2-piperidinone, also known as FBTM, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is a piperidinone derivative and has been synthesized using various methods. It has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.

Mechanism of Action

The mechanism of action of 1-(2-fluorobenzyl)-3-hydroxy-3-(4-thiomorpholinylmethyl)-2-piperidinone is not fully understood, but it is thought to work by inhibiting the activity of certain enzymes in the body. It has been found to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the levels of acetylcholine in the brain, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects
1-(2-fluorobenzyl)-3-hydroxy-3-(4-thiomorpholinylmethyl)-2-piperidinone has been found to have various biochemical and physiological effects. It has been found to increase the levels of dopamine and serotonin in the brain, which may contribute to its potential use as an analgesic and as a treatment for drug addiction. 1-(2-fluorobenzyl)-3-hydroxy-3-(4-thiomorpholinylmethyl)-2-piperidinone has also been found to have antioxidant properties, which may contribute to its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

1-(2-fluorobenzyl)-3-hydroxy-3-(4-thiomorpholinylmethyl)-2-piperidinone has several advantages for lab experiments. It is a stable compound that can be easily synthesized using various methods. It has also been found to have low toxicity and high selectivity, making it a promising compound for further study. However, 1-(2-fluorobenzyl)-3-hydroxy-3-(4-thiomorpholinylmethyl)-2-piperidinone also has some limitations for lab experiments. It has low solubility in water, which may limit its use in certain experiments. In addition, its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of 1-(2-fluorobenzyl)-3-hydroxy-3-(4-thiomorpholinylmethyl)-2-piperidinone. One direction is to further investigate its potential use in cancer treatment. Another direction is to study its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. In addition, further studies are needed to fully understand its mechanism of action and to identify any potential side effects. Overall, 1-(2-fluorobenzyl)-3-hydroxy-3-(4-thiomorpholinylmethyl)-2-piperidinone has the potential to be a valuable compound for scientific research, and further study is needed to fully explore its potential applications.
Conclusion
1-(2-fluorobenzyl)-3-hydroxy-3-(4-thiomorpholinylmethyl)-2-piperidinone is a piperidinone derivative that has gained attention in the scientific community due to its potential applications in research. It has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments. 1-(2-fluorobenzyl)-3-hydroxy-3-(4-thiomorpholinylmethyl)-2-piperidinone has potential applications in cancer treatment, neurological disorders, and as an analgesic and as a treatment for drug addiction. Further studies are needed to fully understand its potential applications and to identify any potential side effects.

Synthesis Methods

1-(2-fluorobenzyl)-3-hydroxy-3-(4-thiomorpholinylmethyl)-2-piperidinone can be synthesized using various methods, including the reaction of 1-(2-fluorobenzyl)-4-piperidone with thiomorpholine and formaldehyde. Another method involves the reaction of 2-chloro-1-(2-fluorobenzyl)-3-hydroxy-4-(4-thiomorpholinylmethyl)piperidine with sodium hydroxide. These methods have been used to produce 1-(2-fluorobenzyl)-3-hydroxy-3-(4-thiomorpholinylmethyl)-2-piperidinone with high yields and purity.

Scientific Research Applications

1-(2-fluorobenzyl)-3-hydroxy-3-(4-thiomorpholinylmethyl)-2-piperidinone has been studied for its potential applications in scientific research. It has been found to have antitumor properties and has been studied for its potential use in cancer treatment. 1-(2-fluorobenzyl)-3-hydroxy-3-(4-thiomorpholinylmethyl)-2-piperidinone has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. In addition, 1-(2-fluorobenzyl)-3-hydroxy-3-(4-thiomorpholinylmethyl)-2-piperidinone has been studied for its potential use as an analgesic and as a treatment for drug addiction.